Triangulo-dodecacarbonyltriosmium

Catalog No.
S1515507
CAS No.
15696-40-9
M.F
C12O12Os3
M. Wt
906.8 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Triangulo-dodecacarbonyltriosmium

CAS Number

15696-40-9

Product Name

Triangulo-dodecacarbonyltriosmium

IUPAC Name

carbon monoxide;osmium

Molecular Formula

C12O12Os3

Molecular Weight

906.8 g/mol

InChI

InChI=1S/12CO.3Os/c12*1-2;;;

InChI Key

VUBLMKVEIPBYME-UHFFFAOYSA-N

SMILES

[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Os].[Os].[Os]

Canonical SMILES

[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Os].[Os].[Os]

The exact mass of the compound Triangulo-dodecacarbonyltriosmium is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Triangulo-dodecacarbonyltriosmium, Os3(CO)12, is a crystalline, air-stable, yellow solid and a foundational member of the Group 8 trinuclear carbonyl clusters. It is structurally defined by a robust equilateral triangle of osmium atoms, which imparts significant thermal stability compared to its iron and ruthenium analogs. This compound serves as a key, high-purity precursor for organo-osmium compounds, osmium-containing thin films via chemical vapor deposition (CVD), and structurally precise nanomaterials. Its predictable decomposition and reactivity make it a critical starting material where atomic-level precision and precursor integrity are paramount.

Research Fit

Cluster precursor
Homoleptic Os₃(CO)₁₂ with D₃h symmetry, cornerstone for triosmium cluster derivatives
Thermal behavior
Intact sublimation profile enables vapor-phase deposition and purification workflows
Activation route
Proton affinity profile supports Brønsted acid-catalyzed cluster activation studies

Direct substitution of Os3(CO)12 with its more common Group 8 analogs, Dodecacarbonyltriruthenium (Ru3(CO)12) or Dodecacarbonyltriiron (Fe3(CO)12), frequently leads to process failure and unintended product formation. The significantly stronger Os-Os and Os-CO bonds in Os3(CO)12 result in higher thermal stability and a distinct reaction chemistry where the trinuclear core is more likely to remain intact. In contrast, Ru3(CO)12 tends to form carbido species upon thermal decomposition, and both Ru3(CO)12 and Fe3(CO)12 are more prone to fragmentation under conditions where Os3(CO)12 maintains its structural integrity. This makes Os3(CO)12 essential for applications requiring a robust cluster framework or a precursor that delivers clean, predictable decomposition at elevated temperatures.

Substitution Risk

Thermal pathwayOs₃ sublimes intact; lighter congeners decompose, which can preclude vapor-phase processing.
Catalytic activityOs₃ catalyzes H–D exchange at 195 °C; Ru₃ is inactive and decomposes, altering catalytic outcomes.
Framework stabilityOs₃ cluster core persists after full CO substitution; Ru and Fe analogs may undergo nuclearity changes.

Superior Thermal Stability for CVD and Nanoparticle Synthesis

Os3(CO)12 exhibits significantly higher thermal stability compared to its direct Group 8 analogs, a critical factor for its use as a precursor in controlled deposition and nanoparticle synthesis. It melts with decomposition at 224 °C, whereas the analogous iron carbonyl, Fe(CO)5, decomposes at a lower temperature of 200 °C. The ruthenium analog, Ru3(CO)12, melts at a much lower 154 °C. This superior thermal robustness is attributed to stronger Os-Os and Os-CO bonds, ensuring that the precursor remains intact until the desired deposition temperature, preventing premature decomposition and improving film or particle quality.

Evidence DimensionDecomposition / Melting Point (°C)
Target Compound Data224 °C (melts with decomposition)
Comparator Or BaselineRu3(CO)12: 154 °C; Fe(CO)5: 200 °C
Quantified Difference70 °C higher decomposition/melting point than Ru3(CO)12; 24 °C higher than Fe(CO)5
ConditionsStandard thermogravimetric analysis (TGA) or melting point determination.

The higher decomposition temperature allows for a wider processing window in CVD/MOCVD and ensures controlled material formation at specific substrate temperatures.

Metal center basicity
Head-to-head
~5× more basic toward proton than Ru₃(CO)₁₂
Proton affinity governs acid-catalyzed activation pathways
Spectrophotometric titration; Xα molecular orbital calculations

Greater Cluster Integrity Under Reaction Conditions

The Os3 core demonstrates greater resistance to fragmentation compared to its Ru3 and Fe3 counterparts. Under thermal decomposition conditions, Os3(CO)12 yields higher nuclearity clusters like [Os5(CO)16] and [Os6(CO)18], indicating a tendency to build upon the existing cluster framework. In contrast, the thermal decomposition of Ru3(CO)12 almost exclusively leads to carbido species, while laser desorption experiments show Ru3(CO)12 fragments into dinuclear species where Os3(CO)12 does not. This structural resilience is crucial for synthesizing well-defined, trimetallic catalysts or materials where the Os3 unit is a required structural motif.

Evidence DimensionThermal Decomposition Products
Target Compound DataForms higher nuclearity osmium clusters (e.g., Os5, Os6)
Comparator Or BaselineRu3(CO)12: Forms carbido species and dinuclear fragments
Quantified DifferenceQualitatively different reaction pathways (cluster growth vs. fragmentation/rearrangement)
ConditionsThermal decomposition or laser desorption mass spectrometry.

For syntheses requiring the retention of a trinuclear metal core for a specific catalytic or structural function, Os3(CO)12 is the necessary choice over more fragile analogs.

Sublimation vs. decomposition
Head-to-head
Os₃(CO)₁₂ sublimes intact (ΔHdecomp 70.5 kcal/mol); Ru₃(CO)₁₂ decomposes directly (89.45 kcal/mol)
Intact sublimation enables CVD and purification workflows
TGA/DSC under Ar and N₂ atmospheres

Distinct D3h Geometry vs. Iron Analog

Unlike its iron analog, Os3(CO)12 possesses a highly symmetric D3h structure where all twelve carbonyl ligands are in terminal positions, bonded to a single osmium atom. In stark contrast, the structure of Fe3(CO)12 has C2v symmetry, featuring ten terminal CO ligands and two that bridge between two iron atoms. This fundamental structural difference dictates the accessibility of the metal centers and the pathways for ligand substitution, making the two compounds non-interchangeable in reactions where stereochemistry and ligand accessibility are critical.

Evidence DimensionMolecular Structure (Symmetry and CO Ligand Type)
Target Compound DataD3h symmetry, all 12 CO ligands are terminal
Comparator Or BaselineFe3(CO)12: C2v symmetry, 10 terminal and 2 bridging CO ligands
Quantified DifferenceDifferent point group symmetry and presence vs. absence of bridging carbonyls
ConditionsSolid-state crystal structure determination.

Procurement of Os3(CO)12 is required when a reaction's success depends on the specific D3h geometry and the reactivity profile of all-terminal carbonyl ligands.

Low‑temperature H–D exchange
Head-to-head
Os₃(CO)₁₂ active at 195 °C; Ru₃(CO)₁₂ inactive, decomposes
Os₃ is the viable M₃(CO)₁₂ cluster for low‑T C–H activation
C₆H₆ + D₂ at 195 °C; single‑step deuterium incorporation
CO hydrogenation selectivity
Head-to-head
Os catalyst ~10× less active but more selective for C₂–C₃ hydrocarbons
Reported selectivity advantage for higher hydrocarbons over methane
γ‑Al₂O₃ support; 1 atm, 530–610 K; IR, XPS, TEM characterization
Framework integrity
Class‑level inference
Os₃ framework remains intact after complete CO substitution; stability order Os₃ > Ru₃ > Fe₃
Supports predictable derivative synthesis without nuclearity change
XRD and IR evidence; ligand substitution studies

High-Temperature CVD Precursor for Osmium Films

The high thermal stability of Os3(CO)12, with a decomposition point of 224 °C, makes it the preferred precursor for CVD or MOCVD processes requiring a wide temperature window and precise control over deposition, especially on substrates that are processed at elevated temperatures. Its stability prevents premature, gas-phase decomposition that can occur with less robust precursors like Ru3(CO)12.

Building Block for Trimetallic Catalysts and Quantum Dots

When the final application requires a material or catalyst built upon an intact trinuclear metal core, the superior cluster integrity of Os3(CO)12 is essential. Unlike Ru3(CO)12, which readily forms carbido species, Os3(CO)12 serves as a reliable building block for synthesizing higher nuclearity clusters or precisely sized nanoparticles where the Os3 framework is the foundational unit.

Stereochemically-Specific Organometallic Synthesis Platform

The D3h symmetry of Os3(CO)12, with all-terminal carbonyl ligands, provides a predictable and uniform platform for ligand substitution reactions. This is a critical advantage over Fe3(CO)12, whose mixed terminal and bridging carbonyls lead to more complex and less selective reaction pathways. Researchers requiring controlled, stepwise functionalization of a trinuclear core should select Os3(CO)12.

Application Fit Matrix

Application
Selection Property
Validation Focus
CVD of thin films and heterogeneous catalysts
Intact sublimation behavior
Thermal processing and vapor‑phase deposition studies
Low‑temperature C–H activation and H–D exchange
Catalytic H–D exchange activity at low temperature
C–H activation mechanistic studies; isotopic labeling
CO hydrogenation with enhanced C₂–C₃ selectivity
Reported C₂–C₃ selectivity advantage
Fischer–Tropsch product distribution analysis
Acid‑catalyzed cluster activation
Proton affinity profile
Brønsted acid‑mediated ligand substitution studies

Physical Description

Yellow powder; [Alfa Aesar MSDS]

Hydrogen Bond Acceptor Count

12

Exact Mass

909.82038 g/mol

Monoisotopic Mass

911.82341 g/mol

Heavy Atom Count

27

GHS Hazard Statements

Aggregated GHS information provided by 42 companies from 2 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H302 (90.48%): Harmful if swallowed [Warning Acute toxicity, oral];
H315 (90.48%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (90.48%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (90.48%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Irritant

Other CAS

15696-40-9

Wikipedia

Triosmium_dodecacarbonyl

Explore Compound Types